Cas no 21637-25-2 (Isoquercitrin)

Isoquercitrin Properties

Names and Identifiers

• 2-(3,4-dihydroxyphenyl)-3-(β-D-glucofuranosyloxy)-5,7-dihydroxy-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3-(b-D-glucofuranosyloxy)-5,7-dihydroxy-
• Isoquercitrin
• Isoquercitroside
• 2-(3,4-dihydroxyphenyl)-3-(&#x3B2
• Isopseudopsoralen
• isopseudopsoralene
• isopseudosporalen
• Isoquercetin
• quercetin 3-O-beta-D-glucofuranoside
• Quercetin 3-O-glucofuranoside
• quercetin 3-O-glucoside
• Quercetin 3-β-D-glucoside
• quercetin-3-glucoside
• Quercetin 3-beta-D-glucoside
• 2-(3,4-Hihydroxyphenyl)-3-(beta-D-glucofuranosyloxy)-5,7-dihydroxy-4H-1-benzopyran-4-one
• 2-(3,4-dihydroxyphenyl)-3-(β-D-glucofuranosyloxy)-5,7-dihydroxy-4H-1-benzopyran-4-one
• Isoquercitrin with HPLC [21637-25-2]
• Quercitin-3'-O- glucofuranoside
• 3-[5-(1,2-Dihydroxyethyl)-3,4-dihydroxyoxolan-2-yl]oxy-2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromen-4-one
• 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-3-yl hexofuranoside
• Isotrifolin;Quercetin 3-O-beta-D-glucofuranoside
• BCP11535
• 21637-25-2
• DTXSID50871989
• +Expand

• MDL： MFCD00017746
• InChIKey： OVSQVDMCBVZWGM-RTTFMJFMSA-N
• Inchi： 1S/C21H20O12/c22-6-13-15(27)17(29)18(30)21(32-13)33-20-16(28)14-11(26)4-8(23)5-12(14)31-19(20)7-1-2-9(24)10(25)3-7/h1-5,13,15,17-18,21-27,29-30H,6H2/t13?,15-,17-,18?,21+/m1/s1
• SMILES： O1[C@]([H])(C([H])([C@@]([H])([C@@]([H])(C1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1C(C2=C(C([H])=C(C([H])=C2OC=1C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])O[H])O[H])=O
• BRN： 100989

Computed Properties

• Exact Mass: 464.09500
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 4
• Monoisotopic Mass: 464.09547607 g/mol
• Heavy Atom Count: 33
• Complexity: 758
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 207
• Molecular Weight: 464.4

Experimental Properties

• LogP: -0.53890
• PSA: 210.51000
• Refractive Index: 1.803
• Boiling Point: 916.3±65.0 °C at 760 mmHg
• Melting Point: 199-210°C
• Flash Point: 322.3±27.8 °C
• Solubility: 生物体外In Vitro:DMSO溶解度125 mg/mL(269.18 mM;Need ultrasonic)
• Color/Form: No data available
• Density: 1.87